Cas no 1821920-54-0 (2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide)

• Product Name: 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide
• CAS No: 1821920-54-0
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5705184
• PubChem ID: 104972464
• Update Time: 2025-07-18

2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide
• 1821920-54-0
• EN300-1169001
• Benzenesulfonamide, 2-nitro-N-[2-(2R)-2-pyrrolidinylethyl]-, hydrochloride (1:1)

• Inchi： 1S/C12H17N3O4S/c16-15(17)11-5-1-2-6-12(11)20(18,19)14-9-7-10-4-3-8-13-10/h1-2,5-6,10,13-14H,3-4,7-9H2/t10-/m1/s1
• InChI Key： RFCWJOFZDNVCDQ-SNVBAGLBSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCC[C@H]1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų

Additional information on 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide

Introduction to 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide (CAS No. 1821920-54-0)

2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide, with the CAS number 1821920-54-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a nitro group, a sulfonamide moiety, and a chiral pyrrolidine ring. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various research and development efforts.

The chemical structure of 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide can be represented as follows: C₁₃H₁₆N₃O₄S. The presence of the nitro group (NO₂) imparts strong electron-withdrawing properties, while the sulfonamide group (SO₂NH) enhances its solubility and reactivity. The chiral pyrrolidine ring (C₅H₉N) introduces stereoselectivity, which is crucial for its biological activity and potential therapeutic applications.

In the realm of pharmaceutical research, 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide has been studied for its potential as a lead compound in drug discovery. Recent studies have highlighted its activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding opens up new avenues for the development of novel therapeutic agents targeting these conditions.

Beyond its potential as a drug candidate, 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide has also been explored for its use in chemical synthesis and materials science. Its unique structural features make it an excellent building block for the synthesis of more complex molecules. Researchers have utilized this compound as a starting material to synthesize various derivatives with enhanced properties, such as improved stability, solubility, and bioavailability. These derivatives have shown promise in applications ranging from pharmaceuticals to advanced materials.

The synthesis of 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide involves several steps, including the formation of the nitro group, the introduction of the sulfonamide moiety, and the incorporation of the chiral pyrrolidine ring. Various synthetic routes have been developed to optimize yield and purity. One common approach involves the reaction of 1-nitrobenzene with an appropriate sulfonamide precursor, followed by the addition of a chiral amine derivative to form the final product. The choice of reagents and reaction conditions is critical to achieving high yields and stereoselectivity.

In terms of safety and handling, it is important to note that while 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide is not classified as a hazardous material, proper precautions should be taken during its synthesis and use. This includes working in well-ventilated areas, using personal protective equipment (PPE), and following standard laboratory safety protocols. Additionally, waste disposal should be conducted in accordance with local regulations to ensure environmental safety.

The future prospects for 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent advancements in computational chemistry have enabled researchers to model its interactions with biological targets more accurately, facilitating the design of more effective derivatives. Furthermore, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovation in this field.

In conclusion, 2-Nitro-N-{2-[(2R)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide (CAS No. 1821920-54-0) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As new insights continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for unmet medical needs.